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Compound of Interest

Compound Name: Tin(II) chloride dihydrate

Cat. No.: B6331548 Get Quote

Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate, is a white

crystalline solid.[1] It is a crucial reagent in various chemical syntheses and analytical

procedures. This technical guide provides key physicochemical data for researchers, scientists,

and professionals in drug development.

Physicochemical Data
A summary of the key identifiers and properties of tin(II) chloride dihydrate is presented in the

table below for easy reference.
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Property Value

CAS Number 10025-69-1[1][2][3][4][5][6][7][8][9][10]

Molecular Formula SnCl₂·2H₂O[1][2][3][4][5][6][8][9][10][11]

Molecular Weight 225.65 g/mol [2][5][6][8][11]

Synonyms
Stannous chloride dihydrate[2][4][6], Tin

dichloride dihydrate[12]

Appearance White crystalline solid[1][13]

Melting Point 37-38 °C[4][13]

Boiling Point 652 °C[4][13]

Density 2.71 g/cm³[1][13]

Solubility
Soluble in water, ethanol, and sodium

hydroxide; very soluble in hydrochloric acid.[13]

Experimental Protocols
Detailed experimental methodologies for determining the properties listed above can be found

in standard analytical chemistry compendia such as the ACS Reagent Chemicals specifications

and the United States Pharmacopeia (USP). These resources provide standardized protocols

for assays, identification, and determination of impurities.

Logical Relationship Diagram
The following diagram illustrates the relationship between the different identifiers and properties

of tin(II) chloride dihydrate.
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Caption: Chemical Identity of Tin(II) Chloride Dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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